7-(difluoromethyl)-3-[(2-methyl-2,3-dihydro-1H-indol-1-yl)carbonyl]-5-phenylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C23H18F2N4O
• Molecular Weight: 404.4 g/mol
• IUPAC Name: [7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C23H18F2N4O/c1-14-11-16-9-5-6-10-19(16)28(14)23(30)17-13-26-29-20(21(24)25)12-18(27-22(17)29)15-7-3-2-4-8-15/h2-10,12-14,21H,11H2,1H3
• InChI Key: DAEWLTGNLUILHF-UHFFFAOYSA-N
• SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=C4N=C(C=C(N4N=C3)C(F)F)C5=CC=CC=C5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: ENTPD5-IN-1a

Description

ENTPD5-IN-1a is a novel inhibitor of Ectonucleoside Triphosphate Diphosphohydrolase 5 (ENTPD5).

Scientific Research Applications

Pharmacological Properties and Synthesis

• Pyrazolo[1,5-a]pyrimidines, including compounds similar to 7-(difluoromethyl)-3-[(2-methyl-2,3-dihydro-1H-indol-1-yl)carbonyl]-5-phenylpyrazolo[1,5-a]pyrimidine, have been explored for their anti-inflammatory properties. Studies show that certain modifications to these compounds can significantly enhance their therapeutic index and reduce ulcerogenic activity, making them potential candidates for new nonsteroidal anti-inflammatory drugs (Auzzi et al., 1983).
• Research has also focused on the efficient synthesis of biheterocyclic pyrazolo[1,5-a]pyrimidines, showcasing their versatility and potential in pharmacological applications (Flores et al., 2014).

Antimicrobial and Anti-inflammatory Activity

• Synthesized pyrazolo[1,5-a]pyrimidines have shown promising anti-inflammatory and antimicrobial properties, indicating their potential use in treating various infections and inflammatory conditions (Aggarwal et al., 2014).

Potential in Cancer Research

• Certain pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their anti-proliferative properties against human cancer cells, suggesting a role in cancer therapy (Atta et al., 2019).

Advanced Synthesis Techniques

• Advanced synthesis methods for pyrazolo[1,5-a]pyrimidine derivatives, including one-pot, three-component reactions, have been developed. These methods are crucial for exploring the diverse therapeutic applications of these compounds (Abdelhamid et al., 2020).

Tumor Imaging Applications

• Pyrazolo[1,5-a]pyrimidine derivatives have been studied for their use in tumor imaging with positron emission tomography (PET), highlighting their potential in diagnostic oncology (Xu et al., 2012).